Cas no 1251595-18-2 (N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide)

• Product Name: N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• CAS No: 1251595-18-2
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 5844228
• PubChem ID: 49666321
• Update Time: 2025-07-15

N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• AKOS021905915
• VU0625124-1
• 1251595-18-2
• N-(5-chloro-2-methylphenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
• F3406-8701

• Inchi： 1S/C18H20ClN3O4S/c1-13-6-7-14(19)11-15(13)20-17(23)12-21-8-4-5-16(18(21)24)27(25,26)22-9-2-3-10-22/h4-8,11H,2-3,9-10,12H2,1H3,(H,20,23)
• InChI Key： PMFPAQGJAJQMDW-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C)(=O)CN1C(=O)C(S(N2CCCC2)(=O)=O)=CC=C1

Computed Properties

• Exact Mass: 409.0863050g/mol
• Monoisotopic Mass: 409.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide

Introduction to N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide (CAS No. 1251595-18-2)

N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1251595-18-2, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The intricate structure of this compound, featuring a combination of aromatic and heterocyclic moieties, makes it a subject of great interest for researchers aiming to develop novel pharmacological agents.

The molecular framework of N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a 5-chloro-2-methylphenyl group provides a hydrophobic anchor, while the pyrrolidine-1-sulfonyl moiety introduces a polar, negatively charged region. This balance between hydrophobic and hydrophilic characteristics is crucial for the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, particularly those involving complex biological pathways. N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide has emerged as a promising candidate in this endeavor due to its structural features that suggest potential interactions with biological targets. Specifically, the pyrrolidine-sulfonyl group is known to exhibit interactions with enzymes and receptors, making it a valuable scaffold for drug development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to optimize the production process, making it more efficient and scalable. This is particularly important for pharmaceutical applications where large quantities of the compound may be needed for clinical trials and commercial production.

One of the most exciting aspects of N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that compounds with similar structural motifs can modulate the activity of enzymes such as kinases and phosphodiesterases. These enzymes play critical roles in various cellular processes, including signal transduction and metabolic regulation. By inhibiting or activating these enzymes, N-(5-chloro-2-methylphenyl)-2-[2-oxo-3-(pyrrolidine-sulfonyl)-1,2-dihydropyridin]-1 -yl]acetamide may offer a new therapeutic approach for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

Efforts are currently underway to evaluate the pharmacological properties of this compound through both in vitro and in vivo studies. In vitro assays are being used to assess its binding affinity to target proteins and its ability to modulate enzyme activity. These preliminary findings are promising and have laid the groundwork for further investigation into its potential therapeutic applications.

In addition to its pharmacological potential, N-(5-chloro - 2 -methylphenyl strong >) - 2 - [ 2 - ox o - 3 - ( py rrolidine - 1 - sul fon y l ) - 1 , 2 - di hy dro py ridin e - 1 - y l ] ace tam ide also holds promise for its role in drug discovery methodologies. The structural complexity of this compound provides valuable insights into how different functional groups can be combined to create molecules with specific biological activities. This knowledge can be applied to the design of new drugs that target similar mechanisms but with improved efficacy and safety profiles.

The development of novel pharmaceuticals is a multi-disciplinary effort that requires collaboration between chemists, biologists, pharmacologists, and clinicians. N-(5-chloro - 2 - methyl phenyl strong >) - 2 - [ 2 - ox o - 3 - ( py rrolidine - 1 - sul fon y l ) - 1 , 2 - di hy dro py ridin e - 1 - y l ] ace tam ide exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery. By leveraging advances in synthetic chemistry and computational biology, researchers are able to explore complex molecular interactions that were previously inaccessible.

The future prospects for N-(5-chloro--methylphenyl strong >) --[< strong >22 ox o--33 ( py rrolidine--11 sul fon y l)--11 ,22 di hy dro py ridin e--11 y l ] ace tam ide are bright given the ongoing research efforts aimed at elucidating its pharmacological properties and developing it into a viable therapeutic agent. As more data becomes available from preclinical studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.